2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)-1,3-benzenediol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)-1,3-benzenediol, also known as DFB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DFB is a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes that play a crucial role in regulating cellular signaling pathways.
Scientific Research Applications
2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)-1,3-benzenediol has been extensively studied for its potential applications in scientific research. It has been shown to be a potent inhibitor of PTPs, which are enzymes that play a crucial role in regulating cellular signaling pathways. PTPs are involved in a wide range of biological processes, including cell growth, differentiation, and apoptosis. This compound has been shown to inhibit the activity of several PTPs, including PTP1B, TCPTP, and SHP2. This inhibition can lead to the activation of downstream signaling pathways, which can have a variety of effects on cellular processes.
Mechanism of Action
2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)-1,3-benzenediol inhibits the activity of PTPs by binding to the catalytic site of the enzyme. This binding prevents the enzyme from dephosphorylating its substrate, leading to the activation of downstream signaling pathways. The exact mechanism of action of this compound is still under investigation, but it is thought to involve the formation of a covalent bond between the inhibitor and the enzyme.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase insulin sensitivity in obese mice, suggesting that it may have potential applications in the treatment of diabetes. This compound has also been shown to inhibit the proliferation of cancer cells in vitro and in vivo, suggesting that it may have potential applications in cancer therapy. In addition, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Parkinson's and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)-1,3-benzenediol has several advantages for use in lab experiments. It is a potent and selective inhibitor of PTPs, which makes it a valuable tool for studying cellular signaling pathways. It is also stable and easy to synthesize, which makes it a cost-effective option for researchers. However, there are also some limitations to using this compound in lab experiments. It has poor solubility in water, which can make it difficult to work with. In addition, it has not been extensively studied in humans, so its potential side effects and toxicity are not well understood.
Future Directions
There are several potential future directions for research on 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)-1,3-benzenediol. One area of interest is the development of more potent and selective inhibitors of PTPs. Another area of interest is the investigation of the potential therapeutic applications of this compound in the treatment of diabetes, cancer, and neurodegenerative diseases. Finally, the development of new methods for synthesizing and delivering this compound may also be an area of future research.
Synthesis Methods
2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)-1,3-benzenediol can be synthesized using a multi-step process that involves the coupling of 3-(2-bromoethyl)-1-(3,4-difluorophenyl)piperidine with 2,4-dihydroxybenzoic acid followed by the removal of protecting groups. The final product is obtained as a white solid with a purity of over 99%.
properties
IUPAC Name |
[3-[2-(3,4-difluorophenyl)ethyl]piperidin-1-yl]-(2,6-dihydroxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21F2NO3/c21-15-9-8-13(11-16(15)22)6-7-14-3-2-10-23(12-14)20(26)19-17(24)4-1-5-18(19)25/h1,4-5,8-9,11,14,24-25H,2-3,6-7,10,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDLGEKUMXXXUPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=C(C=CC=C2O)O)CCC3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.